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Compound of Interest

Compound Name: Ganoderenic Acid B

Cat. No.: B15285739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

pure Ganoderenic Acid B, a bioactive triterpenoid isolated from the medicinal mushroom

Ganoderma lucidum. This document summarizes key quantitative data, details relevant

experimental methodologies, and visualizes associated biological pathways to support

research and development efforts.

Physicochemical Properties
Ganoderenic Acid B is a lanostane-type triterpene with a complex chemical structure that

dictates its physical and chemical characteristics.[1] A summary of its key physicochemical

properties is presented in Table 1.

Table 1: Physicochemical Properties of Ganoderenic Acid B
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Property Value Source(s)

IUPAC Name

(E)-6-

[(3S,5R,7S,10S,13R,14R,17R)

-3,7-dihydroxy-4,4,10,13,14-

pentamethyl-11,15-dioxo-

2,3,5,6,7,12,16,17-octahydro-

1H-cyclopenta[a]phenanthren-

17-yl]-2-methyl-4-oxohept-5-

enoic acid

[2]

Molecular Formula C₃₀H₄₂O₇ [2]

Molecular Weight 514.65 g/mol [1]

Melting Point 211-214 °C [3]

Appearance Crystalline solid

Solubility

DMSO: 90.0 mg/mL (174.9

mM) Chloroform: Slightly

soluble Methanol: Slightly

soluble

logP 3.71 [3]

pKa (Strongest Acidic) 4.28 [3]

Polar Surface Area 128.97 Å² [3]

Spectral Data
The structural elucidation and confirmation of Ganoderenic Acid B are primarily achieved

through various spectroscopic techniques. A summary of the key spectral data is provided in

Table 2.

Table 2: Spectral Data of Ganoderenic Acid B
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Spectroscopic Technique
Key Data and
Observations

Source(s)

¹H NMR

The proton NMR spectrum

reveals characteristic signals

for methyl groups, olefinic

protons, and protons attached

to hydroxyl-bearing carbons,

confirming the triterpenoid

skeleton.

[4]

¹³C NMR

The carbon NMR spectrum

shows 30 distinct carbon

signals, corresponding to the

molecular formula. Signals for

carbonyl groups, olefinic

carbons, and carbons of the

steroid-like core are

identifiable.

[4]

Mass Spectrometry (MS)

Electrospray ionization (ESI)

mass spectrometry typically

shows the molecular ion peak

corresponding to the

calculated molecular weight.

Infrared (IR) Spectroscopy

The IR spectrum displays

characteristic absorption

bands for hydroxyl (-OH),

carbonyl (C=O), and carbon-

carbon double bond (C=C)

functional groups present in

the molecule.

[5][6][7]

UV-Vis Spectroscopy

The UV-Vis spectrum in

methanol typically exhibits a

maximum absorption (λmax)

around 252 nm.
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Experimental Protocols
This section outlines the general methodologies employed for the isolation, purification, and

characterization of Ganoderenic Acid B.

Extraction and Isolation from Ganoderma lucidum
A general workflow for the extraction and isolation of Ganoderenic Acid B from the fruiting

bodies of Ganoderma lucidum is depicted below. This process typically involves solvent

extraction followed by chromatographic separation.

Extraction Purification

Dried & Powdered
Ganoderma lucidum

Solvent Extraction
(e.g., Ethanol) Filtration Concentration

(Rotary Evaporation)
Crude Triterpenoid

Extract
Silica Gel

Column Chromatography Fraction Collection Preparative HPLC Pure Ganoderenic
Acid B

Click to download full resolution via product page

Caption: Workflow for the extraction and isolation of Ganoderenic Acid B.

Methodology:

Extraction: Dried and powdered fruiting bodies of Ganoderma lucidum are subjected to

solvent extraction, commonly with ethanol.

Concentration: The resulting extract is filtered and concentrated under reduced pressure to

yield a crude triterpenoid extract.

Purification: The crude extract is then subjected to a series of chromatographic separations.

This often begins with silica gel column chromatography to separate compounds based on

polarity, followed by preparative high-performance liquid chromatography (HPLC) to isolate

pure Ganoderenic Acid B.

High-Performance Liquid Chromatography (HPLC)
Analysis
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Analytical HPLC is a standard method for the identification and quantification of Ganoderenic
Acid B.

Methodology:

Column: A reversed-phase C18 column is typically used.

Mobile Phase: A gradient elution system is common, often consisting of acetonitrile and an

acidic aqueous solution (e.g., 0.1% acetic acid).

Flow Rate: A typical flow rate is around 1.0 mL/min.

Detection: UV detection at approximately 252 nm is used to identify and quantify

Ganoderenic Acid B.

Quantification: Quantification is achieved by comparing the peak area of the sample to that

of a certified reference standard of Ganoderenic Acid B.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is crucial for the structural elucidation of Ganoderenic Acid B.

Methodology:

Sample Preparation: A purified sample of Ganoderenic Acid B is dissolved in a deuterated

solvent (e.g., CDCl₃ or DMSO-d₆).

Data Acquisition: A suite of NMR experiments is performed, including:

¹H NMR: To determine the proton environment.

¹³C NMR: To identify all unique carbon atoms.

2D NMR (e.g., COSY, HSQC, HMBC): To establish the connectivity between protons and

carbons and elucidate the complete molecular structure.

Mass Spectrometry (MS)
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MS is used to determine the molecular weight and fragmentation pattern of Ganoderenic Acid
B.

Methodology:

Ionization: Electrospray ionization (ESI) is a common technique for analyzing Ganoderenic
Acid B.

Analysis: The sample is introduced into the mass spectrometer, and the mass-to-charge ratio

(m/z) of the molecular ion and its fragments are measured. High-resolution mass

spectrometry (HRMS) can be used to confirm the elemental composition.

Biological Activity and Signaling Pathways
Ganoderenic Acid B exhibits several notable biological activities. This section details its role in

overcoming multidrug resistance and its potential as an HIV-1 protease inhibitor, along with the

associated signaling pathways.

Reversal of ABCB1-Mediated Multidrug Resistance
Ganoderenic Acid B has been shown to reverse multidrug resistance in cancer cells that

overexpress the ATP-binding cassette subfamily B member 1 (ABCB1) transporter, also known

as P-glycoprotein.[1][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ganoderenic-Acid-B
https://foodb.ca/compounds/FDB014431
https://www.tandfonline.com/doi/pdf/10.1080/00021369.1985.10866944
https://www.sdiarticle4.com/prh/doc/Revised-ms_CJAST_53952_v1.pdf
https://www.researchgate.net/figure/Comparison-of-FTIR-spectra-of-Ganoderma-lucidum-in-the-range-4000-400cm-1-Sx-fruiting_fig1_224947269
https://www.researchgate.net/publication/338612749_FT-IR_Spectroscopic_Characteristics_of_Ganoderma_lucidum_Secondary_Metabolites
https://www.spandidos-publications.com/10.3892/ijo.2015.2925
https://www.benchchem.com/product/b15285739#physicochemical-properties-of-pure-ganoderenic-acid-b
https://www.benchchem.com/product/b15285739#physicochemical-properties-of-pure-ganoderenic-acid-b
https://www.benchchem.com/product/b15285739#physicochemical-properties-of-pure-ganoderenic-acid-b
https://www.benchchem.com/product/b15285739#physicochemical-properties-of-pure-ganoderenic-acid-b
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15285739?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15285739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

